Cas no 83959-84-6 (Benzenamine, 2-(5-[1,1'-biphenyl]-4-yl-2-oxazolyl)-)

• Product Name: Benzenamine, 2-(5-[1,1'-biphenyl]-4-yl-2-oxazolyl)-
• CAS No: 83959-84-6
• MF: C₂₁H₁₆N₂O
• MW: 312.364544868469
• CID: 668161
• PubChem ID: 71414797
• Update Time: 2025-04-19

Benzenamine, 2-(5-[1,1'-biphenyl]-4-yl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(5-[1,1'-biphenyl]-4-yl-2-oxazolyl)-
• 2-[5-(4-phenylphenyl)-1,3-oxazol-2-yl]aniline
• 83959-84-6
• 2-(5-([1,1'-biphenyl]-4-yl)oxazol-2-yl)aniline
• DTXSID30834234
• 2-[5-([1,1'-Biphenyl]-4-yl)-1,3-oxazol-2-yl]aniline

• Inchi： 1S/C21H16N2O/c22-19-9-5-4-8-18(19)21-23-14-20(24-21)17-12-10-16(11-13-17)15-6-2-1-3-7-15/h1-14H,22H2
• InChI Key： TYVUMLDYGFUBOS-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2N)=NC=C1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 312.126263138g/mol
• Monoisotopic Mass: 312.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52Ų